Cas no 147779-02-0 (N-Benzyl-3-phenyl-N-(prop-2-en-1-yl)prop-2-enamide)

• Product name: N-Benzyl-3-phenyl-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 147779-02-0
• MF: C₁₉H₁₉NO
• MW: 277.36
• CID: 2778367
• PubChem ID: 71346154

N-Benzyl-3-phenyl-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 147779-02-0
• N-Benzyl-3-phenyl-N-(prop-2-en-1-yl)prop-2-enamide
• DTXSID60772332

• Inchi： InChI=1S/C19H19NO/c1-2-15-20(16-18-11-7-4-8-12-18)19(21)14-13-17-9-5-3-6-10-17/h2-14H,1,15-16H2
• InChI Key： PNVUXQGVXJZSFO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 277.146664230Da
• Monoisotopic Mass: 277.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų